B1577818 Brevinin-20a

Brevinin-20a

Cat. No.: B1577818
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Brevinin-20a is a cationic antimicrobial peptide (AMP) belonging to the Brevinin family, which is predominantly isolated from frog skin secretions. These peptides are characterized by their α-helical structure and a C-terminal cyclic heptapeptide domain (Rana box), a motif common in many amphibian AMPs . This compound exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, fungi, and even enveloped viruses. Its mechanism of action involves disrupting microbial membranes via electrostatic interactions with negatively charged phospholipids, leading to cell lysis .

Properties

bioactivity

Gram+ & Gram-, Fungi,

sequence

GLFNVFKGLKTAGKHVAGSLLNQLKCKVSGGC

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Challenges

Recent studies highlight this compound’s unique advantages and limitations:

  • Advantages :
    • Superior antifungal activity compared to Brevinin-1E and Magainin-2 .
    • Synergistic effects with conventional antibiotics (e.g., ciprofloxacin) against biofilms .
  • Challenges: Hemolytic activity necessitates structural modifications (e.g., D-amino acid substitution) to improve selectivity. Instability in serum due to protease susceptibility limits intravenous applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.